Cas no 3878-43-1 (2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane)

• Product Name: 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane
• CAS No: 3878-43-1
• MF: C₁₈H₁₈O₆S
• MW: 362.396924495697
• CID: 2950875
• PubChem ID: 2831290
• Update Time: 2025-05-22

2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 4,4'-磺酰基二苯酚二缩水甘油醚
• 4,4'-Di(glycidyloxy)diphenyl sulfone
• Bis(4-glycidyloxyphenyl) sulfone
• 2-[[4-[4-(oxiran-2-ylmethoxy)phenyl]sulfonylphenoxy]methyl]oxirane
• 2,2'-(((sulfonylbis(4,1-phenylene))bis(oxy))bis(methylene))bis(oxirane)
• Oxirane, 2,2'-[sulfonylbis(4,1-phenyleneoxymethylene)]bis-, homopolymer
• MLS000709290
• HMS2597B18
• HMS3380E12
• STK862412
• SMR000289957
• bis[4-(2,3-epoxy-1-propoxy)phenyl] sulfone
• 2,2'-[sulfonylbis(
• 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane
• AKOS000525135
• CHEMBL1407374
• SR-01000754786-2
• SCHEMBL313096
• AKOS016309494
• 3878-43-1
• 2,2'-[Sulfonylbis(4,1-phenyleneoxymethylene)]bis(oxirane)
• DTXSID101044337
• F0701-0114
• 63411-61-0
• Z56756137
• 2,2'-[sulfonylbis(benzene-4,1-diyloxymethanediyl)]dioxirane
• SR-01000754786

• Inchi： 1S/C18H18O6S/c19-25(20,17-5-1-13(2-6-17)21-9-15-11-23-15)18-7-3-14(4-8-18)22-10-16-12-24-16/h1-8,15-16H,9-12H2
• InChI Key： RLTACIWKRKVZKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC1CO1)(C1C=CC(=CC=1)OCC1CO1)(=O)=O

Computed Properties

• Exact Mass: 362.08240946Da
• Monoisotopic Mass: 362.08240946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86

Experimental Properties

• Density: 1.360±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 162-163 ºC
• Solubility: Almost insoluble (0.011 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane

Comprehensive Guide to 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane (CAS No. 3878-43-1)

2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane (CAS No. 3878-43-1) is a specialized epoxide-containing compound with significant applications in polymer chemistry and material science. This compound, often referred to in research circles for its unique sulfonyl and oxirane functional groups, plays a crucial role in the synthesis of high-performance resins and adhesives. Its molecular structure, featuring two oxirane rings linked via a benzenesulfonyl bridge, offers exceptional reactivity, making it a valuable intermediate in industrial and laboratory settings.

The growing interest in sustainable materials and green chemistry has brought attention to compounds like 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane. Researchers are exploring its potential in developing bio-based polymers and low-VOC coatings, aligning with global trends toward environmental responsibility. Its ability to form cross-linked networks under mild conditions makes it an attractive candidate for eco-friendly adhesives and composite materials.

In the pharmaceutical sector, derivatives of 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane have shown promise as intermediates for drug discovery. The oxirane (epoxide) functionality is particularly valuable for creating chiral building blocks, which are essential in synthesizing optically active pharmaceutical compounds. Recent studies highlight its utility in designing targeted drug delivery systems, responding to the increasing demand for precision medicine solutions.

The compound's thermal stability and chemical resistance have also made it a subject of interest in advanced material applications. Industries are investigating its use in high-temperature composites for aerospace and automotive sectors, where lightweight yet durable materials are critical. Additionally, its sulfonyl group contributes to flame-retardant properties, addressing safety concerns in electronics and construction materials.

From a commercial perspective, the market for epoxide-based compounds like 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane is expanding, driven by demand from the renewable energy sector (wind turbine blades) and electronics industry (encapsulants for semiconductors). Manufacturers are optimizing synthesis routes to improve yield and purity, while regulatory bodies emphasize safer handling protocols for reactive chemical intermediates.

For researchers working with 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane, proper storage conditions (typically under inert atmosphere at low temperatures) and handling procedures (using appropriate PPE) are essential due to its reactive epoxide groups. Analytical characterization typically involves HPLC, NMR spectroscopy, and mass spectrometry to verify purity and structure, especially when used in sensitive applications like medical device coatings or electronic encapsulants.

The future development of 2-(4-{4-(oxiran-2-yl)methoxybenzenesulfonyl}phenoxy)methyloxirane derivatives may focus on enhancing water solubility for biomedical applications or modifying curing kinetics for industrial processes. As nanotechnology advances, its incorporation into nanocomposite materials could open new possibilities in smart packaging and functional coatings with self-healing properties.